Cas no 17722-17-7 (N-(4-Chlorophenyl)-2-cyanoacetamide)

• Product Name: N-(4-Chlorophenyl)-2-cyanoacetamide
• CAS No: 17722-17-7
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD00036015
• CID: 196461
• PubChem ID: 87269
• Update Time: 2025-10-29

N-(4-Chlorophenyl)-2-cyanoacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-chlorophenyl)-2-cyano-
• 4-Chloro-2-Cyanoacetanilide
• Acetanilide,4'-chloro-2-cyano- (7CI,8CI)
• 4'-Chloro-2-cyanoacetanilide
• Cyanoacetic acidp-chloroanilide
• N-(4-Chlorophenyl)-a-cyanoacetamide
• N-(4-Chlorophenyl)cyanoacetamide
• p-Chlorocyanoacetanilide
• TIMTEC-BB SBB003598
• 4-Chlorocyanoacetanilide
• Chloro-2-cyanoacetanilide
• 4-CHLORO-ALPHA-CYANOACETANILIDE
• N-(4-CHLOROPHENYL)-2-CYANOACETAMIDE
• n-(4-chlorophenyl)-2-cyano-acetamid
• 005581
• CBI-BB ZERO
• CBI-BB ZERO/005581
• OTAVA-BB BB7110950309
• P-CHLORO CYANO ACETANILIDE
• CYANOACETIC ACID P-CHLOROANILIDE
• DTXSID9066253
• SCHEMBL1618221
• Acetamide, N-(4-chlorophenyl)-2-cyano-
• N-(4-chlorophenyl)-2-cyano-acetamide
• NS00025840
• Maybridge1_001531
• E78008
• UNII-5B6RP9K465
• N-(4-CHLOROPHENYL)-.ALPHA.-CYANOACETAMIDE
• N-(4-Chlorophenyl)-2-cyanoacetamde
• 17722-17-7
• CS-0268352
• Z56837087
• FT-0618011
• EINECS 241-720-7
• F1673-4495
• HMS545N13
• 2-Cyano-N-(4-chlorophenyl)-acetamide
• 4'-Chloro-2-cyanoacetanilide, 98%
• 9B-047
• J-011262
• 4-Chloro-.alpha.-cyanoacetanilide
• J-523047
• MFCD00036015
• AKOS000202516
• 5B6RP9K465
• BB 0218826
• DTXCID8035639
• 4 inverted exclamation marka-Chloro-2-cyanoacetanilide
• STK696462
• ALBB-024991
• N-(4-CHLOROPHENYL)-ALPHA-CYANOACETAMIDE
• N-(4-Chlorophenyl)-2-cyanoacetamide

• MDL： MFCD00036015
• Inchi： 1S/C9H7ClN2O/c10-7-1-3-8(4-2-7)12-9(13)5-6-11/h1-4H,5H2,(H,12,13)
• InChI Key： FLLVVAHFEBGZKD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CC#N)=O

Computed Properties

• Exact Mass: 194.02500
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 207-209 °C(lit.)
• PSA: 52.89000
• LogP: 2.26518
• Solubility: Not determined

N-(4-Chlorophenyl)-2-cyanoacetamide Security Information

• WGK Germany：3
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-Chlorophenyl)-2-cyanoacetamide

N-(4-Chlorophenyl)-2-Cyanoacetamide: A Comprehensive Overview

N-(4-Chlorophenyl)-2-cyanoacetamide, also known by its CAS number 17722-17-7, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug discovery, agrochemicals, and materials science. The molecule consists of a cyano group attached to an acetamide moiety, which is further connected to a 4-chlorophenyl group. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

The synthesis of N-(4-Chlorophenyl)-2-cyanoacetamide typically involves a multi-step process, often starting with the preparation of the corresponding acid chloride or acid anhydride. The reaction conditions are carefully optimized to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality.

In terms of applications, N-(4-Chlorophenyl)-2-cyanoacetamide has shown promise as a precursor for bioactive compounds. Its ability to act as a building block in organic synthesis has made it valuable in the development of new drugs targeting various diseases. For example, studies have demonstrated its potential as an anti-inflammatory agent due to its inhibitory effects on cyclooxygenase enzymes. Additionally, this compound has been investigated for its role in agricultural chemistry, particularly as a herbicide or fungicide.

Recent research has also highlighted the importance of N-(4-Chlorophenyl)-2-cyanoacetamide in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area and porosity, making them ideal candidates for gas storage and catalysis applications.

The physical properties of N-(4-Chlorophenyl)-2-cyanoacetamide are well-documented. It is a crystalline solid with a melting point of approximately 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly studied, ensuring safe handling and storage.

In conclusion, N-(4-Chlorophenyl)-2-cyanoacetamide (CAS No: 17722-17-7) is a multifaceted compound with diverse applications across different industries. Its structural versatility and unique chemical properties make it an invaluable tool in modern research and development. As scientific advancements continue to unfold, the potential uses of this compound are expected to expand further, contributing significantly to both academic and industrial sectors.